molecular formula C19H22N2O2 B225115 3-methyl-N-{1-methyl-2-[(3-methylbenzoyl)amino]ethyl}benzamide

3-methyl-N-{1-methyl-2-[(3-methylbenzoyl)amino]ethyl}benzamide

Cat. No. B225115
M. Wt: 310.4 g/mol
InChI Key: DSESQRLFJSIIDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-N-{1-methyl-2-[(3-methylbenzoyl)amino]ethyl}benzamide, also known as MMBA, is a chemical compound that has been extensively studied for its various applications in scientific research. It is a benzamide derivative that has been synthesized using various methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and future directions in research.

Mechanism of Action

The mechanism of action of 3-methyl-N-{1-methyl-2-[(3-methylbenzoyl)amino]ethyl}benzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. This compound has also been shown to inhibit the activity of certain proteins that are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. This compound has been shown to have a low toxicity profile and has been well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

3-methyl-N-{1-methyl-2-[(3-methylbenzoyl)amino]ethyl}benzamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has been shown to have a high degree of selectivity for its target proteins and enzymes. However, there are also limitations to the use of this compound in lab experiments. It has a relatively short half-life in vivo and may require multiple doses to achieve therapeutic effects. It may also have off-target effects that need to be carefully considered in experimental design.

Future Directions

There are several future directions for research on 3-methyl-N-{1-methyl-2-[(3-methylbenzoyl)amino]ethyl}benzamide. It has been shown to have potential in the treatment of various diseases, including cancer, inflammation, and pain. Further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties. This compound may also have potential as a probe for studying the interaction between proteins and small molecules. Overall, this compound is a promising compound that has the potential to be developed into new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-methyl-N-{1-methyl-2-[(3-methylbenzoyl)amino]ethyl}benzamide has been achieved using several methods, including the reaction of 3-methylbenzoyl chloride with 2-(methylamino)ethylamine in the presence of triethylamine, and the reaction of 3-methylbenzoic acid with N,N-dimethyl-1,2-ethanediamine in the presence of thionyl chloride. The yield of the synthesis method varies depending on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

3-methyl-N-{1-methyl-2-[(3-methylbenzoyl)amino]ethyl}benzamide has been extensively studied for its various applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been used as a probe for studying the interaction between proteins and small molecules. This compound has been used in the development of new drugs and has been shown to have potential in the treatment of various diseases.

properties

Molecular Formula

C19H22N2O2

Molecular Weight

310.4 g/mol

IUPAC Name

3-methyl-N-[2-[(3-methylbenzoyl)amino]propyl]benzamide

InChI

InChI=1S/C19H22N2O2/c1-13-6-4-8-16(10-13)18(22)20-12-15(3)21-19(23)17-9-5-7-14(2)11-17/h4-11,15H,12H2,1-3H3,(H,20,22)(H,21,23)

InChI Key

DSESQRLFJSIIDV-UHFFFAOYSA-N

SMILES

CC1=CC=CC(=C1)C(=O)NCC(C)NC(=O)C2=CC(=CC=C2)C

Canonical SMILES

CC1=CC(=CC=C1)C(=O)NCC(C)NC(=O)C2=CC=CC(=C2)C

solubility

23.7 [ug/mL]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.